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Compound of Interest

4-(Pyrrolidin-1-ylmethyl)piperidine
dihydrochloride

Cat. No.: B1290479

Compound Name:

An In-depth Technical Guide to 4-(Pyrrolidin-1-
ylmethyl)piperidine Dihydrochloride

This technical guide provides a comprehensive overview of the chemical structure, analysis,
and potential biological significance of 4-(Pyrrolidin-1-ylmethyl)piperidine dihydrochloride,
a heterocyclic amine of interest to researchers and drug development professionals. Due to the
limited availability of direct experimental data for this specific salt, this document combines
information from commercial suppliers, data on the free base, and analysis of structurally
related compounds to offer a thorough profile.

Chemical Structure and Properties

4-(Pyrrolidin-1-ylmethyl)piperidine dihydrochloride is the hydrochloride salt of the parent
compound, 4-(Pyrrolidin-1-ylmethyl)piperidine. The dihydrochloride form indicates that both
basic nitrogen atoms, one in the piperidine ring and one in the pyrrolidine ring, are protonated.

Table 1: Chemical and Physical Properties
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Property Value Source
CAS Number 683772-11-4 [1]
Molecular Formula C10H22CI2N2 [1]
Molecular Weight 241.20 g/mol [1]
4-(pyrrolidin-1-
IUPAC Name ylmethyl)piperidine;dihydrochlo  Inferred
ride
C1CCN(CC2CCNcCc2)ccL.Cl.
SMILES [1]
Cl
1S/C10H20N2.2CIH/c1-2-8-
InChl 12(7-1)9-10-3-5-11-6-4- [1][2]

10;,/h10-11H,1-9H2;2*1H

Physical Form

Solid

[1]

Chemical Structure Diagram:
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Step 2: Salt Formation
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Step 1: Reductive Amination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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